Cas no 1170937-46-8 (5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide
• CAS No: 1170937-46-8
• MF: C₁₇H₁₉BrN₂O₃
• MW: 379.248363733292
• CID: 6305708
• PubChem ID: 44024440
• Update Time: 2025-10-29

5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide
• AKOS024634259
• SR-01000911613-1
• SR-01000911613
• 5-bromo-N-[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]furan-2-carboxamide
• 5-bromo-N-[1-(2-methoxyethyl)-3,4-dihydro-2H-quinolin-7-yl]furan-2-carboxamide
• 1170937-46-8
• 5-bromo-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)furan-2-carboxamide
• F2268-0063

• Inchi： 1S/C17H19BrN2O3/c1-22-10-9-20-8-2-3-12-4-5-13(11-14(12)20)19-17(21)15-6-7-16(18)23-15/h4-7,11H,2-3,8-10H2,1H3,(H,19,21)
• InChI Key： BLMQIXDLHPYXRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2C=CC3=C(C=2)N(CCOC)CCC3)=O)O1

Computed Properties

• Exact Mass: 378.05791g/mol
• Monoisotopic Mass: 378.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide

Introduction to 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide (CAS No. 1170937-46-8)

5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide (CAS No. 1170937-46-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furanocarboxamides and is characterized by a 5-bromo substituent and a 1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl moiety. The intricate structure of this molecule offers a promising platform for the development of novel pharmaceutical agents.

The 5-bromo substituent in the molecule plays a crucial role in modulating its biological activity. Bromine is a halogen that can significantly influence the electronic properties and conformational flexibility of organic molecules. In the context of 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide, the bromine atom enhances the compound's lipophilicity and stability, which are essential for effective cellular uptake and metabolic stability. These properties make it an attractive candidate for various therapeutic applications.

The 1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl moiety is another key structural feature of this compound. Tetrahydroquinolines are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a methoxyethyl group further enhances the solubility and bioavailability of the molecule. This combination of structural elements contributes to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary investigations into the anticancer properties of 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide have yielded promising results. Studies conducted on various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms. For instance, it has been shown to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings highlight its potential as a novel anticancer agent.

In the realm of antiviral research, 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide has also shown promise. Preclinical studies have indicated that it can inhibit viral replication in cells infected with certain RNA viruses. The mechanism of action appears to involve interference with viral entry or replication processes within host cells. This makes it a candidate for further investigation as an antiviral agent against emerging viral threats.

The development of 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide as a therapeutic agent is still in its early stages. However, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. The goal is to advance this compound into clinical trials to assess its efficacy and safety in human subjects.

In conclusion, 5-bromo-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide (CAS No. 1170937-46-8) represents a promising lead molecule with diverse biological activities. Its unique structural features and potential therapeutic applications make it an exciting area of research in medicinal chemistry. As further studies continue to elucidate its mechanisms of action and optimize its properties for clinical use, this compound holds significant potential for addressing unmet medical needs in various disease areas.